Cas no 946290-41-1 (N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine)

• Product Name: N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine
• CAS No: 946290-41-1
• MF: C₁₅H₁₆N₆
• MW: 280.327741622925
• CID: 6076208
• PubChem ID: 16910977
• Update Time: 2025-06-08

N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine
• 2,4-Pteridinediamine, N4-(2,5-dimethylphenyl)-N2-methyl-
• F2359-0465
• AKOS024643093
• 4-N-(2,5-dimethylphenyl)-2-N-methylpteridine-2,4-diamine
• 946290-41-1

• Inchi： 1S/C15H16N6/c1-9-4-5-10(2)11(8-9)19-14-12-13(18-7-6-17-12)20-15(16-3)21-14/h4-8H,1-3H3,(H2,16,18,19,20,21)
• InChI Key： KLOAMDIQRFLESA-UHFFFAOYSA-N
• SMILES： N1=C2C(N=CC=N2)=C(NC2=CC(C)=CC=C2C)N=C1NC

Computed Properties

• Exact Mass: 280.14364454g/mol
• Monoisotopic Mass: 280.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 467.4±55.0 °C(Predicted)
• pka: 5.92±0.10(Predicted)

Additional information on N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine

Introduction to N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine (CAS No. 946290-41-1)

N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946290-41-1, belongs to the pteridine class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by its 2,5-dimethylphenyl and N2-methylpteridine-2,4-diamine moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

The pteridine core of N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine is a critical feature that contributes to its pharmacological properties. Pteridines are a class of nitrogen-containing heterocycles that are widely distributed in nature and are involved in various biological processes. In particular, they have been extensively studied for their roles in enzymatic reactions and as intermediates in the synthesis of vitamins and coenzymes. The presence of dimethylphenyl and methyl substituents in this compound not only influences its electronic properties but also enhances its binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine with potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For instance, preliminary computational analyses indicate that this molecule could interact with enzymes involved in metabolic pathways relevant to cancer and inflammation.

The synthesis of N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective reactions to construct the pteridine core and introduce the desired substituents. Researchers have employed advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations to achieve high yields and purity of the final product.

In the realm of drug discovery, N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine has shown promise as a lead compound for developing novel therapeutic agents. Its unique structural features make it a versatile scaffold for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of this compound to enhance its efficacy and selectivity.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Pteridine derivatives have been reported to modulate neurotransmitter systems and exhibit neuroprotective effects. The presence of both methyl groups on the pteridine ring suggests that N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine may interact with neurotransmitter receptors or enzymes involved in neural signaling pathways. This opens up possibilities for developing new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Evaluation of the pharmacokinetic properties of N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine is crucial for assessing its potential as a drug candidate. Studies have been conducted to determine its solubility, stability, metabolic pathways, and excretion rates. These parameters are essential for predicting how the compound will behave within the body and for designing appropriate dosing regimens. Preliminary data suggest that this molecule exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.

The future direction of research on N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine includes both in vitro and in vivo studies to validate its biological activity. In vitro assays will be used to test its interactions with specific enzymes and receptors at a molecular level. Meanwhile, animal models will provide insights into its efficacy and safety profiles in living organisms. These studies will be instrumental in determining whether this compound can progress to clinical trials as a potential therapeutic agent.

In conclusion, N4-(2,5-dimethylphenyl)-N2-methylpteridine-2,4-diamine (CAS No. 946290-41-1) is a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structure and predicted biological activities make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for pteridine derivatives, compounds like this one are poised to play a crucial role in developing innovative treatments for various diseases.